1-methyl-2-(1-methyl-1H-pyrrol-2-yl)-1H-benzimidazole

• IUPAC Name: 1-methyl-2-(1-methylpyrrol-2-yl)benzimidazole
• InChI: InChI=1S/C13H13N3/c1-15-9-5-8-12(15)13-14-10-6-3-4-7-11(10)16(13)2/h3-9H,1-2H3
• InChI Key: YYBSXIPKDCHDTJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C2=NC3=CC=CC=C3N2C
• Molecular Formula: C13H13N3
• Molecular Weight: 211.26 g/mol
• Solubility: >31.7 [ug/mL] (The mean of the results at pH 7.4)

Description

1-methyl-2-(1-methyl-1H-pyrrol-2-yl)-1H-benzimidazole is a compound that has drawn significant interest in scientific research. It is a heterocyclic compound that contains a benzimidazole ring and a pyrrole ring. The compound is also known as SK&F 86002, and it has a molecular weight of 219.3 g/mol. In

Mechanism of Action

The mechanism of action of 1-methyl-2-(1-methyl-1H-pyrrol-2-yl)-1H-benzimidazole is not fully understood. However, studies have suggested that the compound exerts its therapeutic effects by modulating various signaling pathways in the body. For example, in cancer research, the compound has been shown to inhibit the activity of the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival. In Alzheimer's disease research, this compound has been found to inhibit the activity of the beta-secretase enzyme, which is involved in the formation of beta-amyloid plaques in the brain.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In cancer research, the compound has been found to induce apoptosis in cancer cells, inhibit cell proliferation, and reduce tumor growth. In Alzheimer's disease research, the compound has been shown to reduce the accumulation of beta-amyloid plaques in the brain and improve cognitive function. In Parkinson's disease research, this compound has been found to protect dopaminergic neurons from oxidative stress and reduce motor deficits.

Advantages and Limitations for Lab Experiments

The advantages of using 1-methyl-2-(1-methyl-1H-pyrrol-2-yl)-1H-benzimidazole in lab experiments include its potential therapeutic applications in various diseases, its ability to modulate various signaling pathways in the body, and its ability to induce apoptosis in cancer cells. However, the limitations of using the compound in lab experiments include its limited solubility in water, which can affect its bioavailability, and its potential toxicity at high concentrations.

Future Directions

There are numerous future directions for research on 1-methyl-2-(1-methyl-1H-pyrrol-2-yl)-1H-benzimidazole. One direction is to explore the compound's potential therapeutic applications in other diseases, such as diabetes and cardiovascular disease. Another direction is to investigate the compound's mechanism of action in more detail, particularly in relation to its effects on various signaling pathways in the body. Additionally, future research could focus on improving the synthesis method of the compound to increase its yield and reduce its toxicity. Finally, further studies could investigate the potential of this compound as a diagnostic tool for various diseases.

Synthesis Methods

The synthesis of 1-methyl-2-(1-methyl-1H-pyrrol-2-yl)-1H-benzimidazole involves the reaction of 2-aminobenzimidazole with methyl isocyanide in the presence of a catalyst. The reaction proceeds through a multistep process that involves the formation of an intermediate compound, which is then converted into the final product. The yield of the synthesis method is dependent on the reaction conditions, including temperature, pressure, and reaction time.

Scientific Research Applications

1-methyl-2-(1-methyl-1H-pyrrol-2-yl)-1H-benzimidazole has been the subject of numerous scientific research studies. The compound has been shown to have potential therapeutic applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis. In Alzheimer's disease research, the compound has been shown to reduce the accumulation of beta-amyloid plaques in the brain. In Parkinson's disease research, this compound has been found to protect dopaminergic neurons from oxidative stress.